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Introduction
AS1938909 is a cell-permeable thiophenecarboxamide compound that functions as a potent,

competitive, and reversible inhibitor of the SH2 domain-containing inositol 5-phosphatase 2

(SHIP2). SHIP2 is a key negative regulator of the phosphoinositide 3-kinase (PI3K)/Akt

signaling pathway, which is central to cellular processes such as glucose metabolism, cell

growth, and survival. By inhibiting SHIP2, AS1938909 leads to an accumulation of

phosphatidylinositol-3,4,5-trisphosphate (PIP3), resulting in the activation of downstream

signaling cascades, including the phosphorylation and activation of Akt.

These application notes provide detailed protocols for utilizing AS1938909 in cell-based assays

to investigate its effects on Akt phosphorylation, glucose uptake, and glucose transporter

expression in L6 myotubes, a rat skeletal muscle cell line.
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Target Species Assay Type Value Reference

SHIP2 Human (hSHIP2) Ki 0.44 µM [1][2]

SHIP2 Human (hSHIP2) IC50 0.57 µM [1]

SHIP2 Murine (mSHIP2) IC50 0.18 µM [1]

SHIP1 Human (hSHIP1) IC50 21 µM [1]

PTEN Human (hPTEN) IC50 > 50 µM [1]

Synaptojanin Human IC50 > 50 µM [1]

Myotubularin Human IC50 > 50 µM [1]
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Figure 1: AS1938909 inhibits SHIP2, leading to increased Akt activation.
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Figure 2: General workflow for evaluating AS1938909 in L6 myotubes.

Experimental Protocols
L6 Myoblast Culture and Differentiation
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This protocol describes the maintenance of rat L6 myoblasts and their differentiation into

myotubes suitable for metabolic studies.

Materials:

L6 myoblasts

Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) with 4.5 g/L glucose,

supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

Differentiation Medium: DMEM with 4.5 g/L glucose, supplemented with 2% Horse Serum

(HS) and 1% Penicillin-Streptomycin.

Phosphate-Buffered Saline (PBS), sterile

Trypsin-EDTA (0.25%)

Tissue culture flasks and plates

Procedure:

Cell Culture: Culture L6 myoblasts in Growth Medium at 37°C in a humidified atmosphere of

5% CO2.

Passaging: When cells reach 70-80% confluency, wash with PBS, detach using Trypsin-

EDTA, and re-seed into new flasks.

Seeding for Differentiation: Seed myoblasts into appropriate culture plates (e.g., 6-well plates

for Western blotting, 24-well plates for glucose uptake) at a density that allows them to reach

confluence.

Inducing Differentiation: Once the myoblasts are confluent, replace the Growth Medium with

Differentiation Medium.

Myotube Formation: Culture the cells in Differentiation Medium for 5-7 days, replacing the

medium every 2 days. The formation of multinucleated myotubes should be visible under a

microscope.
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Serum Starvation: Prior to experimentation, serum-starve the differentiated myotubes for 16-

18 hours in DMEM containing 0.2% Bovine Serum Albumin (BSA) to reduce basal signaling

activity.[3]

Akt Phosphorylation Assay (Western Blot)
This protocol details the detection of phosphorylated Akt at Serine 473 (p-Akt Ser473) in L6

myotubes following treatment with AS1938909 and insulin.

Materials:

Differentiated L6 myotubes in 6-well plates

AS1938909 (stock solution in DMSO)

Insulin (stock solution in sterile water)

Ice-cold PBS

Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels, running buffer, and transfer buffer

PVDF or nitrocellulose membranes

Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies: Rabbit anti-p-Akt (Ser473) and Rabbit anti-total Akt

HRP-conjugated anti-rabbit secondary antibody

Tris-Buffered Saline with 0.1% Tween-20 (TBST)

Enhanced Chemiluminescence (ECL) detection reagents

Chemiluminescence imaging system
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Procedure:

Cell Treatment:

Following serum starvation, pre-treat the L6 myotubes with the desired concentrations of

AS1938909 (or vehicle control, e.g., 0.1% DMSO) for 15 minutes.

Stimulate the cells with 100 nM insulin (or vehicle) for 10 minutes at 37°C.

Cell Lysis:

Immediately place the plate on ice and aspirate the medium.

Wash the cells twice with ice-cold PBS.

Add ice-cold Lysis Buffer to each well, scrape the cells, and transfer the lysate to a

microcentrifuge tube.

Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

Protein Quantification:

Collect the supernatant and determine the protein concentration using a BCA assay.

Western Blotting:

Normalize protein amounts for all samples and prepare them for SDS-PAGE.

Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with Blocking Buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against p-Akt (Ser473) overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.
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Detection:

Apply ECL reagents and capture the signal using an imaging system.

Strip the membrane and re-probe for total Akt and a loading control (e.g., GAPDH) to

ensure equal protein loading.

2-Deoxyglucose Uptake Assay
This protocol measures the rate of glucose uptake in L6 myotubes by quantifying the uptake of

radiolabeled 2-deoxy-D-[3H]-glucose.

Materials:

Differentiated L6 myotubes in 24-well plates

AS1938909 (stock solution in DMSO)

Insulin

Krebs-Ringer HEPES (KRH) buffer (50 mM HEPES pH 7.4, 137 mM NaCl, 4.8 mM KCl, 1.85

mM CaCl2, 1.3 mM MgSO4)[3]

2-deoxy-D-[3H]-glucose

Unlabeled 2-deoxy-D-glucose

0.05 N NaOH

Scintillation cocktail and vials

Liquid scintillation counter

Procedure:

Cell Treatment:

After serum starvation, wash the myotubes twice with KRH buffer.
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Pre-treat the cells with AS1938909 or vehicle control in KRH buffer for a specified duration

(e.g., 15-30 minutes).

Stimulate with 100 nM insulin (or vehicle) for 15 minutes at 37°C.[3]

Glucose Uptake:

Initiate glucose uptake by adding KRH buffer containing 2-deoxy-D-[3H]-glucose (e.g., 0.5

µCi/mL) and unlabeled 2-deoxy-D-glucose.

Incubate for 5 minutes at 37°C.[3]

Termination and Lysis:

Stop the uptake by aspirating the glucose solution and immediately washing the cells four

times with ice-cold PBS.[3]

Lyse the cells by adding 250 µL of 0.05 N NaOH to each well and incubating for 30

minutes at room temperature.[3]

Quantification:

Transfer the lysate to scintillation vials.

Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

Normalize the counts to the protein concentration of parallel wells.

GLUT1 mRNA Expression Analysis (RT-qPCR)
This protocol outlines the measurement of Glucose Transporter 1 (GLUT1) mRNA levels in

response to long-term treatment with AS1938909.

Materials:

Differentiated L6 myotubes in 6-well plates

AS1938909 (stock solution in DMSO)
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RNA extraction kit (e.g., TRIzol or column-based kits)

cDNA synthesis kit

qPCR master mix (e.g., SYBR Green-based)

Primers for rat GLUT1 and a reference gene (e.g., GAPDH or β-actin)

Real-time PCR system

Procedure:

Cell Treatment:

Treat differentiated L6 myotubes with AS1938909 or vehicle control in Differentiation

Medium for 48 hours.

RNA Extraction:

Wash cells with PBS and lyse them directly in the well using the lysis reagent from the

RNA extraction kit.

Purify total RNA according to the manufacturer's protocol.

Assess RNA quality and quantity.

cDNA Synthesis:

Synthesize first-strand cDNA from an equal amount of total RNA for each sample using a

cDNA synthesis kit.

Quantitative PCR (qPCR):

Set up qPCR reactions using the cDNA, qPCR master mix, and specific primers for

GLUT1 and the reference gene.

Run the qPCR reaction on a real-time PCR system.

Data Analysis:
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Calculate the relative expression of GLUT1 mRNA using the ΔΔCt method, normalizing to

the expression of the reference gene.

Cell Viability Assay (MTT)
This assay is recommended to assess the potential cytotoxicity of AS1938909 at the

concentrations and treatment durations used in the functional assays.

Materials:

Differentiated L6 myotubes in a 96-well plate

AS1938909 (stock solution in DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

Microplate reader

Procedure:

Cell Seeding and Treatment:

Seed and differentiate L6 cells in a 96-well plate.

Treat the myotubes with a range of AS1938909 concentrations for the desired duration

(e.g., 48 hours). Include vehicle-only and no-treatment controls.

MTT Incubation:

Add 10 µL of MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

Solubilization:

Carefully remove the medium.
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Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Shake the plate for 15 minutes to ensure complete dissolution.

Absorbance Measurement:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the background absorbance (from wells with medium only).

Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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